Cas no 1420537-30-9 (rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1420537-30-9
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5869618
• PubChem ID: 71650334
• Update Time: 2025-10-29

rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid
• Trans-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454436
• 1420537-30-9

• Inchi： 1S/C15H21NO2/c1-15(2,3)11-6-4-10(5-7-11)12-8-16-9-13(12)14(17)18/h4-7,12-13,16H,8-9H2,1-3H3,(H,17,18)/t12-,13+/m0/s1
• InChI Key： AZPUDOGXSXHPQA-QWHCGFSZSA-N
• SMILES： OC([C@@H]1CNC[C@H]1C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid

Introduction to rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1420537-30-9)

rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1420537-30-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a tert-butylphenyl substituent on the pyrrolidine ring. The presence of the tert-butyl group imparts unique structural and chemical properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The chirality of rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid is a critical aspect of its chemical identity. Chiral compounds can exist as enantiomers, which are non-superimposable mirror images of each other. In this case, the compound is a racemic mixture, meaning it contains equal amounts of both enantiomers. The racemic form is often used in early-stage research to evaluate the biological activity and potential therapeutic effects before isolating and studying individual enantiomers.

Recent studies have highlighted the potential of pyrrolidine derivatives in various therapeutic areas. For instance, pyrrolidine-based compounds have shown promise in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. The tert-butylphenyl substituent in rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid enhances the lipophilicity of the molecule, which can improve its ability to cross the blood-brain barrier and interact with target receptors in the central nervous system.

In addition to its potential in neurological applications, rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Research has shown that certain pyrrolidine derivatives can modulate inflammatory responses by interacting with specific signaling pathways. The carboxylic acid functional group in this compound may play a crucial role in these interactions by facilitating binding to target proteins or enzymes involved in inflammation.

The synthesis of rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid involves several steps that require precise control over chirality and functional group transformations. One common approach involves the use of chiral catalysts or auxiliaries to achieve enantioselective synthesis. This ensures that the desired enantiomer can be produced with high purity and yield, which is essential for pharmaceutical applications.

In terms of pharmacokinetics, the properties of rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid make it an attractive candidate for drug development. Its lipophilicity and molecular size suggest that it may have favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further preclinical studies are necessary to fully characterize these properties and assess the compound's safety and efficacy.

The therapeutic potential of rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid has been explored through various preclinical models. In vitro assays have demonstrated its ability to modulate specific biological targets, such as receptors or enzymes involved in disease pathways. Animal models have also been used to evaluate its effects on disease progression and symptom alleviation. These studies provide valuable insights into the compound's mechanism of action and its potential as a therapeutic agent.

In conclusion, rac-(3R,4S)-4-(4-tert-butylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1420537-30-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and treatment options for various diseases.